4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine
Overview
Description
4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine (4-CPFPA) is an organic compound that belongs to the class of pyrimidine derivatives. It is a colorless crystalline solid with a molecular formula of C12H9ClFN2. It is used in a variety of applications, such as in the synthesis of drugs, as a reagent in organic synthesis, and as a catalyst in certain reactions.
Mechanism of Action
The mechanism of action of 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine is not fully understood. However, it is believed to act as an inhibitor of the enzyme tyrosinase, which is involved in the synthesis of melanin. It is also believed to act as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine are not fully understood. However, it has been shown to inhibit the enzyme tyrosinase, which is involved in the synthesis of melanin. In addition, it has been shown to inhibit the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters such as serotonin and dopamine.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in lab experiments include its low cost and its ability to act as an inhibitor of the enzyme tyrosinase. The main limitation of using 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in lab experiments is its lack of specificity, as it is not specific to a particular enzyme.
Future Directions
Future research on 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine should focus on understanding its mechanism of action and its biochemical and physiological effects. Additionally, further research should be conducted to identify potential applications of 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine in drug synthesis and other areas of organic synthesis. Additionally, research should be conducted to identify potential new uses for 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine, such as in the synthesis of peptides or in the inhibition of other enzymes. Finally, further research should be conducted to identify potential new methods of synthesis for 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine.
Synthesis Methods
4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine can be synthesized from the reaction of 2-chloro-4-fluorophenylpyrimidine and 2-aminopyridine in aqueous solution. The reaction is carried out in a two-step process. In the first step, the pyrimidine is reacted with 2-aminopyridine in an acid-catalyzed reaction to form the desired product. In the second step, the product is then treated with a base to form the desired 4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine.
Scientific Research Applications
4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis, as a catalyst in certain reactions, and as an inhibitor in the synthesis of certain drugs. In addition, it has been used in the synthesis of peptides, as an inhibitor of the enzyme tyrosinase, and as an inhibitor of the enzyme monoamine oxidase.
properties
IUPAC Name |
4-(2-chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11ClFN3/c17-12-7-3-1-5-10(12)14-9-15(21-16(19)20-14)11-6-2-4-8-13(11)18/h1-9H,(H2,19,20,21) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMEBIQUUSDQQDA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CC(=NC(=N2)N)C3=CC=CC=C3Cl)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11ClFN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(2-Chlorophenyl)-6-(2-fluorophenyl)pyrimidin-2-amine | |
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